Cas no 36539-57-8 (Barium D-3-trifluoroacetylcamphorate)

• Product Name: Barium D-3-trifluoroacetylcamphorate
• CAS No: 36539-57-8
• MF: C₂₄H₂₈BaF₆O₄
• MW: 631.794144630432
• MDL: MFCD00213545
• CID: 89204
• PubChem ID: 90471783
• Update Time: 2025-10-07

Barium D-3-trifluoroacetylcamphorate Chemical and Physical Properties

Names and Identifiers

• Barium D-3-trifluoroacetylcamphorate
• barium bis[(1Z)-2,2,2-trifluoro-1-(4,7,7-trimethyl-3-oxobicyclo[2.2.1]hept-2-ylidene)ethanolate]
• 36539-57-8
• barium(2+);(1Z)-2,2,2-trifluoro-1-[(1S,4R)-4,7,7-trimethyl-3-oxo-2-bicyclo[2.2.1]heptanylidene]ethanolate

• MDL： MFCD00213545
• Inchi： 1S/2C12H15F3O2.Ba/c2*1-10(2)6-4-5-11(10,3)8(16)7(6)9(17)12(13,14)15;/h2*6,17H,4-5H2,1-3H3;/q;;+2/p-2/b2*9-7-;/t2*6-,11+;/m11./s1
• InChI Key： LGSBEDXATSQGDM-XITIRWOJSA-L
• SMILES： [Ba+2].FC(/C(=C1/C([C@]2(C)CC[C@H]/1C2(C)C)=O)/[O-])(F)F.FC(/C(=C1/C([C@]2(C)CC[C@H]/1C2(C)C)=O)/[O-])(F)F

Computed Properties

• Exact Mass: 632.09400
• Monoisotopic Mass: 632.094425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 927
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 286-288°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.60000
• LogP: 6.61780
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Barium D-3-trifluoroacetylcamphorate Security Information

• Hazardous Material transportation number：UN 1564
• Hazard Category Code： 20/22
• Safety Instruction： S28
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III